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Compound of Interest

Compound Name: 6-Cyano-2-naphthol

Cat. No.: B014798 Get Quote

Immediate Safety and Hazard Identification
Before handling 6-Cyano-2-naphthol, it is essential to be aware of its associated hazards and

the necessary personal protective equipment (PPE). This information is typically found in the

Safety Data Sheet (SDS).

Hazard Summary

The primary hazards associated with 6-Cyano-2-naphthol are irritation to the skin, eyes, and

respiratory system.[1][2][3]

Hazard Classification Description GHS Hazard Statement

Skin Irritation Causes skin irritation.[1][2] H315

Eye Irritation
Causes serious eye irritation.

[1][2]
H319

Respiratory Irritation
May cause respiratory

irritation.[1][2]
H335

Required Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 6-Cyano-2-naphthol to minimize

exposure.
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Equipment Specification

Eye/Face Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2]

Skin Protection
Impervious clothing and chemical-resistant

gloves (inspected prior to use).[2]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or ABEK-P2 (EU EN 143) respirator

cartridges.[1]

General Hygiene

Wash hands thoroughly after handling. Handle

in a well-ventilated place, preferably under a

chemical fume hood.[2]

Step-by-Step Disposal Protocol
The disposal of 6-Cyano-2-naphthol must be managed as hazardous waste through your

institution's Environmental Health and Safety (EHS) program or a licensed chemical waste

disposal company.[1][4] Never dispose of this chemical down the sink or in regular trash.[4][5]

Experimental Protocol: Laboratory Chemical Waste
Disposal
Objective: To safely collect, store, and dispose of unwanted 6-Cyano-2-naphthol and

contaminated materials in compliance with environmental regulations.

Materials:

Unwanted 6-Cyano-2-naphthol (solid or in solution)

Compatible hazardous waste container with a leak-proof, screw-on cap.[6]

Hazardous Waste Tag/Label.[4]

Secondary containment bin.[6]
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Personal Protective Equipment (as specified in the table above).

Methodology:

Waste Classification: Treat all 6-Cyano-2-naphthol and any materials contaminated with it

(e.g., gloves, absorbent paper, empty containers) as hazardous waste.[7] A laboratory

chemical becomes waste when you no longer intend to use it.[7][8]

Containerization:

Select a waste container that is in good condition and compatible with the chemical.

Plastic bottles are often preferred over glass when compatibility is not an issue.[4]

For solid waste, such as contaminated lab trash (gloves, wipes), double-bag the waste in

clear plastic bags to allow for visual inspection.[6]

Ensure the container has a leak-proof, screw-on cap. Containers with corks or parafilm are

not acceptable.[6]

Keep the waste container closed at all times, except when adding waste.[6][8]

Labeling:

As soon as the container is first used for waste collection, label it with a "Hazardous

Waste" tag.[4][7]

The label must include:

The full chemical name: "6-Cyano-2-naphthol". Do not use abbreviations or chemical

formulas.[4]

For mixtures, list each chemical constituent and its approximate quantity.[4]

The date of waste generation.[4]

The location of origin (e.g., building, room number).[4]

The Principal Investigator's name and contact information.[4]
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Check marks for the appropriate hazard pictograms (e.g., irritant).[4]

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure area

within the laboratory.[6]

Always use secondary containment, such as a lab tray or dishpan, capable of holding

110% of the primary container's volume. This prevents the spread of material in case of a

leak.[6]

Segregate the waste container from incompatible materials, such as strong oxidizing

agents, acids, and bases.[9]

Disposal and Removal:

Contact your institution's EHS office or a licensed professional waste disposal service to

arrange for pickup.[1]

Provide them with a complete list of the chemicals for disposal.[4]

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Follow all institutional and local regulations regarding waste accumulation time and

quantity limits.[6]

Empty Containers:

An empty container that held 6-Cyano-2-naphthol must still be disposed of as hazardous

waste, as it is considered unused product.[1]

Alternatively, if institutional policy allows, the container may be triple-rinsed with an

appropriate solvent. The rinsate must be collected and disposed of as hazardous waste.[7]

[8] After rinsing, the defaced container may be discarded in regular trash.[7][8]

Accidental Release and Spill Procedures
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In the event of a spill, immediate and appropriate action is required to prevent exposure and

environmental contamination.

Evacuate and Secure: Evacuate personnel from the immediate spill area.[1]

Ventilate: Ensure adequate ventilation.[1]

Wear PPE: Don personal protective equipment, including respiratory protection, gloves, and

eye protection.[1]

Containment: Prevent the spill from entering drains or waterways.[1][9]

Clean-up: For solid spills, sweep up the material and place it in a suitable, closed container

for disposal. Avoid creating dust.[1] For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area thoroughly.

Dispose: All cleanup materials must be collected, labeled, and disposed of as hazardous

waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Cyano-2-naphthol in a laboratory setting.
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Caption: Workflow for the safe disposal of 6-Cyano-2-naphthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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